Cas no 119516-81-3 (4-Nitroaniline-15N2)
4-Nitroaniline-15N2 structure
Product Name:4-Nitroaniline-15N2
CAS No:119516-81-3
MF:C6H6N2O2
MW:140.110859394073
CID:133085
PubChem ID:16213362
Update Time:2025-04-19
4-Nitroaniline-15N2 Chemical and Physical Properties
Names and Identifiers
-
- Benzenamine-15N,4-(nitro-15N)-
- 4-(15N)nitro(15N)aniline
- 4-NITROANILINE-15N2
- 4-nitroaniline-15n298+atom%15n
- 4-NITROANILINE-15N2, 99 ATOM % 15N
- 4-[oxido(oxo)(15N)(15N)azaniumyl](15N)aniline
- 4-Nitroaniline-15N2, 98 atom % 15N
- DTXSID10583899
- 119516-81-3
- J-004143
- 4-(~15~N)Nitro(~15~N)aniline
- 4-Nitroaniline-15N2
-
- Inchi: 1S/C6H6N2O2/c7-5-1-3-6(4-2-5)8(9)10/h1-4H,7H2/i7+1,8+1
- InChI Key: TYMLOMAKGOJONV-BFGUONQLSA-N
- SMILES: [O-][15N+](C1C=CC(=CC=1)[15NH2])=O
Computed Properties
- Exact Mass: 140.03699723g/mol
- Monoisotopic Mass: 140.03699723g/mol
- Isotope Atom Count: 2
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 124
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 71.8Ų
Experimental Properties
- Color/Form: solid
- Density: 1.333
- Melting Point: 146-149 °C(lit.)
- Boiling Point: 260 °C100 mm Hg(lit.)
- Flash Point: 329 °F
- Refractive Index: 1.634
- Solubility: Not determined
4-Nitroaniline-15N2 Security Information
- Hazardous Material transportation number:UN 1661 6.1/PG 2
- WGK Germany:3
- Hazard Category Code: 23/24/25-33-36/37/38-63-52/53
- Safety Instruction: 22-26-36/37/39-45-61-36/37-28
-
Hazardous Material Identification:
- Storage Condition:2-8°C
4-Nitroaniline-15N2 Related Literature
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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